Cas no 919361-21-0 (Benzonitrile, 4-[4-(2-hydroxyethyl)-5-methyl-2-oxazolyl]-)

• Product name: Benzonitrile, 4-[4-(2-hydroxyethyl)-5-methyl-2-oxazolyl]-
• CAS No: 919361-21-0
• MF: C₁₃H₁₂N₂O₂
• MW: 228.24658
• CID: 763374
• PubChem ID: 71425148

Benzonitrile, 4-[4-(2-hydroxyethyl)-5-methyl-2-oxazolyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[4-(2-hydroxyethyl)-5-methyl-2-oxazolyl]-
• 4-[4-(2-hydroxyethyl)-5-methyl-1,3-oxazol-2-yl]benzonitrile
• 919361-21-0
• DTXSID80843937

• Inchi： InChI=1S/C13H12N2O2/c1-9-12(6-7-16)15-13(17-9)11-4-2-10(8-14)3-5-11/h2-5,16H,6-7H2,1H3
• InChI Key： QEASJYGIJWYJHR-UHFFFAOYSA-N
• SMILES： CC1=C(N=C(O1)C2=CC=C(C=C2)C#N)CCO

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70Ų